Cas no 54233-21-5 (3-Isopropyl-2-methyl-1H-indole-5-carboxylic acid)

• Product name: 3-Isopropyl-2-methyl-1H-indole-5-carboxylic acid
• CAS No: 54233-21-5
• MF: C₁₃H₁₅NO₂
• MW: 217.27
• MDL: MFCD06755897
• CID: 1068561
• PubChem ID: 6485152

3-Isopropyl-2-methyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isopropyl-2-methyl-1H-indole-5-carboxylic acid
• AKOS000302269
• 2-methyl-3-propan-2-yl-1H-indole-5-carboxylic acid
• 2-methyl-3-(propan-2-yl)-1H-indole-5-carboxylic acid
• 54233-21-5
• HMS1702M21
• 3-Isopropyl-2-methyl-1H-indole-5-carboxylicacid
• SCHEMBL1587439

• MDL： MFCD06755897
• Inchi： InChI=1S/C13H15NO2/c1-7(2)12-8(3)14-11-5-4-9(13(15)16)6-10(11)12/h4-7,14H,1-3H3,(H,15,16)
• InChI Key： QOPARHPUTLSSSS-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C)NC2=C1C=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 420.2±40.0 °C at 760 mmHg
• Flash Point: 207.9±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Isopropyl-2-methyl-1H-indole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT